Cas no 1553335-03-7 (N-(2-methoxyphenyl)-2-methyloxolan-3-amine)

• Product Name: N-(2-methoxyphenyl)-2-methyloxolan-3-amine
• CAS No: 1553335-03-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5161332
• PubChem ID: 75525351
• Update Time: 2025-07-22

N-(2-methoxyphenyl)-2-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• N-(2-methoxyphenyl)-2-methyloxolan-3-amine

• Inchi： 1S/C12H17NO2/c1-9-10(7-8-15-9)13-11-5-3-4-6-12(11)14-2/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key： YTKQGJOZYSAQTE-UHFFFAOYSA-N
• SMILES： N(C1CCOC1C)C1C=CC=CC=1OC

Additional information on N-(2-methoxyphenyl)-2-methyloxolan-3-amine

Introduction to N-(2-methoxyphenyl)-2-methyloxolan-3-amine and Its Significance in Modern Chemical Research

N-(2-methoxyphenyl)-2-methyloxolan-3-amine (CAS No. 1553335-03-7) is a compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its methoxyphenyl and oxolanamine moieties, represents a fascinating subject of study for researchers exploring novel molecular architectures and bioactive scaffolds.

The structural motif of N-(2-methoxyphenyl)-2-methyloxolan-3-amine combines the aromatic stability of the methoxyphenyl group with the chiral and flexible nature of the oxolanamine ring. This combination not only imparts distinct electronic and steric properties to the molecule but also opens up possibilities for its utility in various chemical transformations and biological interactions. The presence of the oxolanamine group, in particular, has been associated with enhanced binding affinity and selectivity in drug-like molecules, making it a valuable component in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and functionalization of heterocyclic compounds. N-(2-methoxyphenyl)-2-methyloxolan-3-amine serves as an excellent model system for exploring these methodologies. For instance, researchers have employed transition-metal-catalyzed cross-coupling reactions to introduce additional functional groups onto the methoxyphenyl ring, thereby diversifying the chemical space accessible through this scaffold. These studies not only contribute to the development of novel synthetic strategies but also provide insights into the mechanistic aspects of metal-catalyzed reactions.

Beyond its synthetic utility, N-(2-methyloxolan-3-amine) derivatives have shown promise in various biological applications. The oxolanamine core is known to exhibit good bioavailability and metabolic stability, which are critical factors for any potential therapeutic agent. Preclinical studies have demonstrated that certain derivatives of this compound can interact with specific biological targets, leading to modulatory effects on cellular processes. These findings have sparked interest in exploring N-(2-methoxyphenyl)-2-methyloxolan-3-amine as a lead compound for further drug discovery initiatives.

The role of computational chemistry in understanding the behavior of complex molecules like N-(2-methoxyphenyl)-2-methyloxolan-3-amine cannot be overstated. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the conformational preferences, solvation properties, and interaction patterns of this compound. These insights are invaluable for designing experiments and optimizing synthetic routes, thereby accelerating the pace of discovery in medicinal chemistry.

In addition to its pharmaceutical potential, N-(2-methoxyphenyl)-2-methyloxolan-3-amine

The synthesis of N-(2-methoxyphenyl)-2-methyloxolan-3-amine

The environmental impact of chemical synthesis is another critical consideration when evaluating compounds like N-(2-methoxyphenyl) -^{methoxylaninefont color="blue">} > - 3-amino. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during synthesis. Innovations such as flow chemistry and microwave-assisted reactions offer promising solutions for achieving these goals while maintaining high reaction efficiencies.

In conclusion, N-(CAS No.) - 1553335-03-7) represents a multifaceted compound with significant implications across multiple domains of chemical research. Its unique structural features make it a valuable tool for exploring new synthetic methodologies, biological interactions, materials science applications, and sustainable chemistry practices. As our understanding of this molecule continues to evolve, it is likely that N-(methoxylaninefont color="orange"> ) - 3-amino) will remain at the forefront of innovation in both academic and industrial settings.